Cas no 498572-43-3 (Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-)
498572-43-3 structure
Product Name:Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-
CAS No:498572-43-3
MF:C25H22N2O3
MW:398.453786373138
CID:1552037
Update Time:2024-08-24
Pyrimidine, 2,4,6-tris(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, 2,4,6-tris(4-methoxyphenyl)-
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- Inchi: 1S/C25H22N2O3/c1-28-20-10-4-17(5-11-20)23-16-24(18-6-12-21(29-2)13-7-18)27-25(26-23)19-8-14-22(30-3)15-9-19/h4-16H,1-3H3
- InChI Key: UETMAIRNWZZFQI-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C=C2)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=C(OC)C=C2)=N1
Computed Properties
- Exact Mass: 398.16316
Experimental Properties
- Density: 1.159±0.06 g/cm3(Predicted)
- Melting Point: 182 °C
- Boiling Point: 508.8±50.0 °C(Predicted)
- PSA: 53.47
- pka: 1.83±0.32(Predicted)
Pyrimidine, 2,4,6-tris(4-methoxyphenyl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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